Cas no 1596913-82-4 (3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro-)

• Product Name: 3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro-
• CAS No: 1596913-82-4
• MF: C₁₀H₅BrClNO₂
• MW: 286.509200811386
• CID: 5252832
• Update Time: 2025-06-13

3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro-
• 6-bromo-1-chloroisoquinoline-3-carboxylic acid

• Inchi： 1S/C10H5BrClNO2/c11-6-1-2-7-5(3-6)4-8(10(14)15)13-9(7)12/h1-4H,(H,14,15)
• InChI Key： AEFJCOJDNVHAHQ-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(Br)C=C2)C=C(C(O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro-

Comprehensive Overview of 3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro- (CAS No. 1596913-82-4)

3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro- (CAS No. 1596913-82-4) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of both bromo and chloro substituents on the isoquinoline backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's unique structure, featuring a carboxylic acid functional group at the 3-position, allows for further derivatization, enabling the creation of novel molecules with tailored properties. This characteristic has sparked interest in fields such as medicinal chemistry, where 6-bromo-1-chloro-3-isoquinolinecarboxylic acid is explored as a building block for bioactive molecules. Recent studies highlight its utility in synthesizing compounds targeting inflammatory pathways and infectious diseases, aligning with current global health priorities.

From a synthetic perspective, CAS No. 1596913-82-4 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the reactivity of its halogen substituents. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists in academic and industrial settings. The compound's stability under various conditions also makes it a reliable choice for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping the demand for halogenated compounds like 3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro-. While not classified as hazardous, its handling requires standard laboratory precautions, a point emphasized in safety data sheets (SDS). This aligns with the growing emphasis on green chemistry and sustainable practices, a trending topic in scientific communities and search queries.

In the context of drug discovery, this compound's potential extends to cancer research, where isoquinoline derivatives are investigated for their antiproliferative effects. Searches for "isoquinoline-based anticancer agents" or "halogenated heterocycles in drug design" reflect this interest. Its 6-bromo-1-chloro substitution pattern is particularly noteworthy, as it may influence binding affinity to biological targets, a subject of ongoing computational and experimental studies.

Analytical characterization of CAS No. 1596913-82-4 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and identity—a critical aspect for researchers verifying its quality. These methods are frequently searched alongside the compound name, indicating user intent for practical application details.

Market-wise, the demand for 3-Isoquinolinecarboxylic acid derivatives is rising, driven by pharmaceutical R&D and academic collaborations. Suppliers often highlight its availability in milligram to kilogram scales, catering to both small-scale exploratory research and larger industrial needs. This scalability is a key factor in its adoption across diverse projects.

Future directions for this compound may involve exploring its photophysical properties, as halogenated isoquinolines can exhibit unique fluorescence characteristics. Such applications are gaining traction in materials science, particularly in OLED development—a hot topic in energy-efficient technology discussions.

In summary, 3-Isoquinolinecarboxylic acid, 6-bromo-1-chloro- (CAS No. 1596913-82-4) represents a versatile and scientifically significant compound with broad applicability. Its role in advancing medicinal chemistry, coupled with its synthetic flexibility, ensures continued relevance in both research and industrial contexts, addressing contemporary challenges in health and technology.